5-[2-(Bicyclo[2.2.1]hept-5-en-2-yl)ethyl]oxolan-2-one

• CAS No.: 370089-03-5
• Molecular Formula: C13H18O2
• Molecular Weight: 206.28 g/mol
• IUPAC Name: 5-[2-(2-bicyclo[2.2.1]hept-5-enyl)ethyl]oxolan-2-one
• InChI: InChI=1S/C13H18O2/c14-13-6-5-12(15-13)4-3-11-8-9-1-2-10(11)7-9/h1-2,9-12H,3-8H2
• InChI Key: ZWIWPNWINRDVOW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)OC1CCC2CC3CC2C=C3

Description

5-[2-(Bicyclo[221]hept-5-en-2-yl)ethyl]oxolan-2-one is a complex organic compound characterized by its unique bicyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-[2-(Bicyclo[2.2.1]hept-5-en-2-yl)ethyl]oxolan-2-one typically involves multiple steps, starting from readily available precursors. One common method involves the Diels-Alder reaction, where a diene and a dienophile react to form the bicyclic structure. Subsequent steps may include functional group transformations and ring-closing reactions to form the oxolan-2-one ring.

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to maximize yield and purity. This includes the use of specific catalysts, temperature control, and purification techniques such as chromatography.

Chemical Reactions Analysis

Types of Reactions

5-[2-(Bicyclo[2.2.1]hept-5-en-2-yl)ethyl]oxolan-2-one undergoes various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired transformations.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction may yield alcohols or alkanes.

Scientific Research Applications

5-[2-(Bicyclo[2.2.1]hept-5-en-2-yl)ethyl]oxolan-2-one has diverse applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-[2-(Bicyclo[2.2.1]hept-5-en-2-yl)ethyl]oxolan-2-one involves its interaction with specific molecular targets. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Bicyclo[2.2.1]hept-2-en-5-one: Shares the bicyclic structure but lacks the oxolan-2-one ring.

5-(Triethoxysilyl)-2-norbornene: Similar bicyclic structure with different functional groups.

Uniqueness

5-[2-(Bicyclo[2.2.1]hept-5-en-2-yl)ethyl]oxolan-2-one is unique due to its combination of the bicyclic structure and the oxolan-2-one ring, which imparts distinct chemical properties and reactivity. This uniqueness makes it valuable for specific applications where these properties are advantageous.